Cas no 932841-29-7 (2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• CAS No: 932841-29-7
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• CID: 3111328
• PubChem ID: 25218880
• Update Time: 2025-06-09

2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• 932841-29-7
• CS-0325746
• 2-(4-isobutylphenyl)-6,8-dimethylquinoline-4-carboxylicacid
• SB72241
• 6,8-dimethyl-2-[4-(2-methylpropyl)phenyl]quinoline-4-carboxylic acid
• ALBB-000555
• VS-14164
• BBL037449
• AKOS005170958
• STK502273

• Inchi： 1S/C22H23NO2/c1-13(2)9-16-5-7-17(8-6-16)20-12-19(22(24)25)18-11-14(3)10-15(4)21(18)23-20/h5-8,10-13H,9H2,1-4H3,(H,24,25)
• InChI Key： MXTUESDPDNFWPY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC(=CC=2)CC(C)C)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 333.173
• Monoisotopic Mass: 333.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 5.7

Additional information on 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid

Introduction to 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic Acid (CAS No. 932841-29-7)

2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 932841-29-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid is characterized by a quinoline core substituted with an isobutylphenyl group at the 2-position and methyl groups at the 6 and 8 positions. The carboxylic acid functional group at the 4-position adds to its chemical reactivity and potential for forming various derivatives. This intricate structure contributes to its unique physicochemical properties and biological activities.

Recent studies have highlighted the potential of 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid has shown potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry reported that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves inducing apoptosis through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The synthesis of 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid has been extensively studied to optimize yield and purity. One common synthetic route involves the condensation of 2-chloroquinoline with 4-isobutylaniline followed by methylation at the 6 and 8 positions. The final step involves carboxylation to introduce the carboxylic acid group at the 4-position. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physicochemical properties of 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid are also crucial for its biological activity and pharmaceutical development. It has been reported to have good solubility in organic solvents such as DMSO and moderate solubility in water. These properties facilitate its use in both in vitro and in vivo studies. Additionally, its stability under various conditions is an important factor for its long-term storage and formulation development.

In terms of pharmacokinetics, recent studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profile of 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid. Research published in the Journal of Pharmaceutical Sciences indicated that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in clinical settings. Furthermore, it has been shown to have low toxicity in animal models, which is a promising sign for its safety profile.

The potential applications of 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid extend beyond anti-inflammatory and anticancer therapies. Recent studies have explored its use as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, 2-(4-Isobutylphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 932841-29-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in future drug discovery efforts.